3-Bromo-5-(4-BOC-piperazino)phenylboronic acid

• IUPAC Name: [3-bromo-5-[4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]phenyl]boronic acid
• InChI: InChI=1S/C15H22BBrN2O4/c1-15(2,3)23-14(20)19-6-4-18(5-7-19)13-9-11(16(21)22)8-12(17)10-13/h8-10,21-22H,4-7H2,1-3H3
• InChI Key: VCAMDOSUSYAJLG-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC(=CC(=C1)Br)N2CCN(CC2)C(=O)OC(C)(C)C)(O)O
• Molecular Formula: C15H22BBrN2O4
• Molecular Weight: 385.1 g/mol
• CAS No.: 2088237-61-8

Description

3-Bromo-5-(4-BOC-piperazino)phenylboronic acid is a useful research compound. Its molecular formula is C15H22BBrN2O4 and its molecular weight is 385.07. The purity is usually 95%.
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Scientific Research Applications

Microwave-mediated Suzuki–Miyaura Cross-Couplings

A study demonstrated the synthesis of Boc-protected (piperazin-1-ylmethyl)biaryls from (Boc-piperazin-1-ylmethyl) phenylboronic acid esters using microwave-mediated Suzuki–Miyaura coupling. This process enables the functionalization of biaryls, offering a pathway for the development of complex organic molecules with potential applications in pharmaceuticals and material science (Spencer et al., 2011).

Synthesis and Crystal Structures of Bisbenzoxaboroles

The synthesis and structural analysis of highly biologically active bisbenzoxaboroles and their phenylboronic acid analogs were described. These compounds, incorporating boronic acid functionalities, showcase unique molecular architectures, hinting at their utility in designing new materials and biologically active molecules (Adamczyk-Woźniak et al., 2013).

Fungicidal Activity of Boronic Acid Analogs

Research into 3-piperazine-bis(benzoxaborole) and its bis(phenylboronic acid) analog demonstrated significant fungicidal activity against various filamentous fungi, highlighting the potential for developing new antifungal agents. The presence of the benzoxaborole system was crucial for the antifungal action of these compounds (Wieczorek et al., 2014).

Gene Transfection Enhancement

A study on phenylboronic acid-modified polyethylenimine (PEI) revealed its significantly improved efficiency in gene delivery compared to unmodified PEI. This enhancement was attributed to the boronic acid groups improving DNA condensation ability and facilitating cell uptake, indicating applications in gene therapy (Peng et al., 2010).

Hybrid Triazine-Boron Covalent Organic Frameworks

Research on hybrid triazine-boron two-dimensional covalent organic frameworks (COFs) explored the synthesis, characterization, and theoretical insights into their structures. These COFs, with good porosity and sorption properties, present promising materials for gas storage and separation applications (Gontarczyk et al., 2017).